(3S)-1-{[2-(2-methoxyphenyl)-1,3-thiazol-5-yl]methyl}-N,N-dimethylazepan-3-amine

• IUPAC Name: (3S)-1-[[2-(2-methoxyphenyl)-1,3-thiazol-5-yl]methyl]-N,N-dimethylazepan-3-amine
• InChI: InChI=1S/C19H27N3OS/c1-21(2)15-8-6-7-11-22(13-15)14-16-12-20-19(24-16)17-9-4-5-10-18(17)23-3/h4-5,9-10,12,15H,6-8,11,13-14H2,1-3H3/t15-/m0/s1
• InChI Key: CCFDUASRQHXODH-HNNXBMFYSA-N
• Canonical SMILES: CN(C)C1CCCCN(C1)CC2=CN=C(S2)C3=CC=CC=C3OC
• Isomeric SMILES: CN(C)[C@H]1CCCCN(C1)CC2=CN=C(S2)C3=CC=CC=C3OC
• Molecular Formula: C19H27N3OS
• Molecular Weight: 345.5 g/mol

Description

Chemical compounds containing methoxyphenyl, thiazol, and azepan rings, such as the one , often attract interest in medicinal chemistry and material science due to their unique structural features and potential biological activities. These compounds are synthesized through various chemical reactions, aiming to explore their chemical, physical, and biological properties.

Synthesis Analysis

Synthesis of similar compounds often involves multi-step chemical reactions, starting with the preparation of key intermediates such as methoxyphenyl derivatives and thiazol rings. These intermediates are then combined through reactions like condensation, followed by modifications to introduce the azepan ring and achieve the desired stereochemistry (Gebert et al., 2003).

Molecular Structure Analysis

Molecular structure analysis of similar compounds is conducted using techniques such as X-ray crystallography, NMR spectroscopy, and computational methods. These analyses reveal the arrangement of atoms within the molecule, the stereochemistry, and the presence of key functional groups (Chan et al., 1977).

Chemical Reactions and Properties

Compounds like the one undergo various chemical reactions, including cycloadditions, which are useful for synthesizing heterocyclic systems. The presence of functional groups like methoxy and dimethylamino influences the reactivity and the types of reactions the compound can participate in (Gebert et al., 2003).

Scientific Research Applications

Synthesis and Structural Analysis

• The synthesis of related compounds involves reactions that yield products with potential pharmacological applications. For example, a study on the synthesis of Schiff bases derived from 1,3,4-thiadiazole compounds shows the importance of the thiazole core in medicinal chemistry, highlighting the DNA protective ability and strong antimicrobial activity against specific pathogens (Gür et al., 2020).

Antimicrobial and Anticancer Properties

• Some compounds with structural similarities exhibit significant biological activities. For instance, newly synthesized Schiff bases with 1,3,4-thiadiazole scaffolds demonstrate high DNA protective capabilities and antimicrobial properties, with specific compounds showing cytotoxicity against cancer cell lines (Gür et al., 2020).

Material Science Applications

• Compounds containing amine groups have been used to modify the properties of materials. For example, radiation-induced poly vinyl alcohol/acrylic acid hydrogels were modified with various amines to improve their swelling properties and thermal stability, indicating potential medical applications due to their promising biological activities (Aly et al., 2015).